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Compound of Interest

Compound Name:
1-(1-Chloroethyl)-3-

methylbenzene

CAS No.: 19935-78-5

Cat. No.: B1356099

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(1-Chloroethyl)-3-methylbenzene is a substituted aromatic hydrocarbon of interest in

organic synthesis and as a potential intermediate in the development of more complex

molecules. Its specific substitution pattern—a chloroethyl group and a methyl group at the meta

position on the benzene ring—gives rise to particular reactivity and spectroscopic

characteristics. This guide provides a comprehensive overview of its chemical identifiers,

properties, safety considerations, and analytical methodologies, designed to support

researchers in its handling and application.

Core Identifiers and Chemical Properties
A precise understanding of a compound's identifiers and properties is fundamental to its

application in a research and development setting.

Table 1: Core Identifiers for 1-(1-Chloroethyl)-3-methylbenzene[1][2]
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Identifier Value

CAS Number 19935-78-5[1][2][3]

PubChem CID 14674265[1]

Molecular Formula C₉H₁₁Cl[1][2][3]

Molecular Weight 154.64 g/mol [3][4]

IUPAC Name 1-(1-chloroethyl)-3-methylbenzene[1]

InChI
InChI=1S/C9H11Cl/c1-7-4-3-5-9(6-7)8(2)10/h3-

6,8H,1-2H3[1]

InChIKey DPHXNOVRXVINNX-UHFFFAOYSA-N[1]

Canonical SMILES CC1=CC(=CC=C1)C(C)Cl[1]

Table 2: Physicochemical Properties of 1-(1-Chloroethyl)-3-methylbenzene

Property Value Source

Boiling Point Data not available

Density Data not available

XLogP3 3.1 Computed by PubChem[1]

Note: Experimental data for boiling point and density are not readily available in the searched

literature. These properties can be estimated using computational models, but experimental

verification is recommended for high-precision applications.

Safety and Handling
While a specific safety data sheet (SDS) for 1-(1-Chloroethyl)-3-methylbenzene is not widely

available, the safety profile can be inferred from related compounds such as (1-

chloroethyl)benzene.[5][6] It is imperative to handle this compound with appropriate

precautions in a well-ventilated laboratory environment.

Inferred GHS Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Chloroethyl_-3-methylbenzene
https://wap.guidechem.com/encyclopedia/benzene-1-1-chloroethyl-3-meth-dic1205092.html
https://www.bldpharm.com/products/19935-78-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Chloroethyl_-3-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Chloroethyl_-3-methylbenzene
https://wap.guidechem.com/encyclopedia/benzene-1-1-chloroethyl-3-meth-dic1205092.html
https://www.bldpharm.com/products/19935-78-5.html
https://www.bldpharm.com/products/19935-78-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB43895496.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Chloroethyl_-3-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Chloroethyl_-3-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Chloroethyl_-3-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Chloroethyl_-3-methylbenzene
https://www.benchchem.com/product/b1356099/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-chloroethyl-3-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Chloroethyl_-3-methylbenzene
https://www.benchchem.com/product/b1356099/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-chloroethyl-3-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloroethyl_benzene
https://www.fishersci.com/store/msds?partNumber=AC327061000&productDescription=1-CHLORO-1-PHENYLETHANE%2C+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on the hazards associated with similar chloro-substituted ethylbenzenes, the following

GHS classifications should be considered:

Flammable Liquids: May be a flammable liquid and vapor.[5][7]

Skin Corrosion/Irritation: May cause skin irritation.[5][7]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[5][7]

Acute Toxicity (Inhalation): May be harmful if inhaled.[7]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5][7]

Recommended Personal Protective Equipment (PPE):

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

A lab coat or chemical-resistant apron

Use in a fume hood to avoid inhalation of vapors.

Synthesis and Reactivity
1-(1-Chloroethyl)-3-methylbenzene is typically synthesized from 3-methylacetophenone. The

synthesis involves two key transformations: the reduction of the ketone to an alcohol, followed

by the chlorination of the alcohol.

Synthetic Pathway
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Figure 1: Synthetic Pathway
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Caption: A two-step synthesis of 1-(1-Chloroethyl)-3-methylbenzene.

Experimental Protocol: A Representative Synthesis
The following protocol is a representative procedure for the synthesis of a chloroethylbenzene

derivative and can be adapted for 1-(1-Chloroethyl)-3-methylbenzene.

Step 1: Reduction of 3-Methylacetophenone to 1-(3-methylphenyl)ethanol

Reaction Setup: In a round-bottom flask, dissolve 3-methylacetophenone in a suitable

solvent such as methanol or ethanol.

Cooling: Cool the solution in an ice bath to 0-5 °C.

Addition of Reducing Agent: Slowly add a reducing agent, such as sodium borohydride

(NaBH₄), portion-wise to the stirred solution.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) until the starting material is consumed.
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Work-up: Carefully quench the reaction by the slow addition of water. Neutralize the solution

with a dilute acid (e.g., 1M HCl).

Extraction: Extract the product with an organic solvent like ethyl acetate.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield crude 1-(3-methylphenyl)ethanol.

Step 2: Chlorination of 1-(3-methylphenyl)ethanol

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap,

place the crude 1-(3-methylphenyl)ethanol.

Reagent Addition: Cool the flask in an ice bath and slowly add a chlorinating agent, such as

thionyl chloride (SOCl₂) or concentrated hydrochloric acid (HCl), dropwise with stirring.

Reaction: Allow the reaction mixture to stir at room temperature or with gentle heating,

depending on the chosen chlorinating agent.

Work-up: Carefully pour the reaction mixture over ice water.

Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane).

Purification: Wash the organic layer with a saturated sodium bicarbonate solution and then

with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the

solvent under reduced pressure. The final product can be further purified by vacuum

distillation.

Analytical Characterization
The identity and purity of 1-(1-Chloroethyl)-3-methylbenzene are typically confirmed using a

combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for separating and identifying volatile and semi-volatile compounds.

Illustrative GC-MS Workflow
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Figure 2: GC-MS Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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